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Introduction
KCC-07 is a potent and selective, brain-penetrant inhibitor of the Methyl-CpG-binding domain

protein 2 (MBD2).[1][2][3][4] By preventing the binding of MBD2 to methylated DNA, KCC-07
activates the brain-specific angiogenesis inhibitor 1 (BAI1), leading to the induction of the anti-

proliferative BAI1/p53/p21 signaling pathway.[1][2][3][4] This mechanism of action makes KCC-
07 a valuable tool for cancer research, particularly in the context of medulloblastoma and other

neural tumors.[3][5][6][7] Proper preparation of KCC-07 stock solutions is critical for ensuring

experimental reproducibility and accuracy. Dimethyl sulfoxide (DMSO) is the recommended

solvent for preparing high-concentration stock solutions of KCC-07 due to its high solubilizing

capacity for this compound.[1][2]

This document provides detailed application notes and protocols for the preparation, storage,

and handling of KCC-07 stock solutions using DMSO.
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For ease of use and accurate calculations in experimental design, the key quantitative data for

KCC-07 are summarized in the table below.

Property Value Reference

Molecular Weight 269.32 g/mol [1][2]

CAS Number 315702-75-1 [1][2]

Chemical Formula C₁₄H₁₁N₃OS [1][2]

Appearance White to yellow solid [1]

Purity ≥98%

Solubility in DMSO Up to 125 mg/mL (464.13 mM) [1]

Up to 100 mM

100 mg/mL (371.3 mM) [2]

22.5 mg/mL (83.54 mM) [4]

Recommended Storage (Solid)

-20°C for up to 3 years, 4°C for

up to 2 years. Protect from

light.

[8]

Recommended Storage

(DMSO Stock Solution)

-80°C for up to 6 months,

-20°C for up to 1 month.

Protect from light.

[1][8]

Note on Solubility:The reported solubility in DMSO can vary between suppliers. It is

recommended to start with a lower, conservative concentration and use sonication to aid

dissolution if necessary.[1][4] The use of newly opened, anhydrous DMSO is crucial as

hygroscopic DMSO can significantly impact solubility.[1][2]
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM KCC-07 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies. Adjustments can be made based on experimental needs.

Pre-weighing Preparation: Before opening the KCC-07 vial, allow it to equilibrate to room

temperature to prevent condensation of moisture.

Weighing KCC-07: Carefully weigh the desired amount of KCC-07 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.6932 mg of KCC-07.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 269.32 g/mol = 2.6932 mg

Dissolving in DMSO: Add the weighed KCC-07 powder to a sterile, amber microcentrifuge

tube. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For

the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear, yellowish solution should be obtained.
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Aiding Dissolution (Optional): If the compound does not fully dissolve, sonicate the solution

in a water bath for 5-10 minutes.[4] Gentle warming (up to 37°C) can also be applied, but

avoid excessive heat.

Aliquoting and Storage: Once the KCC-07 is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound. Store the aliquots at -80°C for long-

term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1][8] Always

protect the stock solution from light.[1][8]

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the appropriate cell culture medium.

Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock solution in

DMSO first, before adding it to the aqueous medium to prevent precipitation.

Final Dilution: Add the final diluted DMSO sample to the cell culture medium. The final

concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%,

to avoid solvent-induced cytotoxicity.[9] Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.
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Caption: KCC-07 inhibits MBD2, activating the BAI1/p53/p21 pathway.

Experimental Workflow: KCC-07 Stock Solution
Preparation
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Caption: Workflow for preparing KCC-07 stock solutions in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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